Cas no 80099-81-6 ((2-Chloropyridin-3-yl)(phenyl)methanone)
(2-Chloropyridin-3-yl)(phenyl)methanone is a versatile organic compound featuring a pyridine ring substituted with a chlorine atom at the 2-position and a benzoyl group at the 3-position. This structure imparts unique reactivity, making it valuable as a key intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorine enhances electrophilic substitution reactions, while the ketone functionality allows for further derivatization. Its rigid aromatic system contributes to stability, and the polar carbonyl group improves solubility in organic solvents. The compound's well-defined crystalline form facilitates purification and characterization. Its balanced lipophilicity makes it particularly useful in medicinal chemistry for designing bioactive molecules targeting heterocyclic recognition sites.
80099-81-6 structure
Product Name:(2-Chloropyridin-3-yl)(phenyl)methanone
CAS No:80099-81-6
MF:C12H8ClNO
MW:217.651021957397
CID:707612
PubChem ID:824619
Update Time:2025-07-02
(2-Chloropyridin-3-yl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-Chloropyridin-3-yl)(phenyl)methanone
- (2-chloropyridin-3-yl)-phenylmethanone
- 3-Benzoyl-2-chloropyridine
- Methanone,(2-chloro-3-pyridinyl)phenyl-
- 2-chloro-3-pyridyl phenyl ketone
- 3-benzoyl-2-chloro-pyridine
- AKOS002684103
- 80099-81-6
- (2-chloro-3-pyridinyl)(phenyl)methanone
- KKJGMDXUAOTRBW-UHFFFAOYSA-N
- CS-0362845
- SCHEMBL3709112
- AC-907/34109021
- AC-12339
- DTXSID20356455
- AB13818
-
- Inchi： 1S/C12H8ClNO/c13-12-10(7-4-8-14-12)11(15)9-5-2-1-3-6-9/h1-8H
- InChI Key： KKJGMDXUAOTRBW-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 217.02900
- Monoisotopic Mass: 217.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 356.8 °C at 760 mmHg
- Flash Point: 169.6 °C
- PSA: 29.96000
- LogP: 2.96600
(2-Chloropyridin-3-yl)(phenyl)methanone Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2-Chloropyridin-3-yl)(phenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176697-1g |
(2-chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 1g |
$489 | 2021-08-05 | |
| Chemenu | CM176697-1g |
(2-chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 1g |
$489 | 2022-06-10 | |
| Alichem | A029193307-5g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 5g |
$1199.00 | 2023-09-01 | |
| Alichem | A029193307-1g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95% | 1g |
$360.00 | 2023-09-01 | |
| A2B Chem LLC | AH50425-1g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 97% | 1g |
$1004.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433515-1g |
(2-Chloropyridin-3-yl)(phenyl)methanone |
80099-81-6 | 95+% | 1g |
￥4377.00 | 2024-07-28 | |
| Aaron | AR00G3VP-250mg |
3-BENZOYL-2-CHLOROPYRIDINE |
80099-81-6 | 95% | 250mg |
$500.00 | 2025-02-11 | |
| Aaron | AR00G3VP-1g |
3-BENZOYL-2-CHLOROPYRIDINE |
80099-81-6 | 95% | 1g |
$800.00 | 2025-02-11 |
(2-Chloropyridin-3-yl)(phenyl)methanone Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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